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Compound of Interest

Compound Name: 3-Methylglutarylcarnitine

Cat. No.: B109733

For researchers, scientists, and professionals in drug development, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. While specific disposal guidelines for 3-Methylglutarylcarnitine are not readily
available in public records, a comprehensive approach based on the handling of similar non-
hazardous laboratory chemicals is essential. This guide provides a procedural framework for
the safe disposal of 3-Methylglutarylcarnitine, emphasizing adherence to local regulations
and consultation with certified waste management services.

Immediate Safety and Handling

Before proceeding with disposal, it is crucial to handle 3-Methylglutarylcarnitine with
appropriate personal protective equipment (PPE). Standard laboratory practice dictates the use
of safety glasses, gloves, and a lab coat. In case of spills, sweep up the solid material, avoiding
dust formation, and place it in a suitable, labeled container for disposal.[1] Ensure adequate
ventilation in the handling area.[1][2]

Step-by-Step Disposal Procedure

The disposal of 3-Methylglutarylcarnitine should be conducted in accordance with all
applicable federal, state, and local environmental regulations. The following steps outline a
general procedure:

o Material Characterization: Although a specific Safety Data Sheet (SDS) for 3-
Methylglutarylcarnitine is not available, it is classified as an acylcarnitine.[3][4] Based on
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SDS for similar compounds like L-Carnitine, it is not classified as a hazardous substance.[5]
However, it is prudent to treat all laboratory chemicals with care.

o Containerization: Place the waste 3-Methylglutarylcarnitine in a clearly labeled, sealed
container. The label should include the chemical name and any known hazard information.

o Consult a Licensed Waste Disposal Service: Contact a professional waste disposal company
to arrange for the pickup and disposal of the chemical waste.[1][6] Provide them with all
available information on the compound.

o Documentation: Maintain a record of the disposal process, including the name of the waste
disposal company, the date of pickup, and the amount of material disposed of.

Chemical and Physical Properties

Understanding the properties of 3-Methylglutarylcarnitine can aid in its safe handling and
disposal. The following table summarizes key quantitative data:

Property Value Source
Molecular Formula C13H23NO6 [31[7]
Molecular Weight 289.32 g/mol [7]
InChi Key HFCPFINSBPQJDP-

NXEZZACHSA-N

CAS Number 102673-95-0 [4]

Disposal Workflow

The logical flow for the proper disposal of 3-Methylglutarylcarnitine is illustrated in the
following diagram:
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Disposal Workflow for 3-Methylglutarylcarnitine
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Disclaimer: This information is intended for guidance purposes only and is based on general
principles for laboratory chemical disposal. Always consult with your institution's environmental
health and safety (EHS) department and a licensed waste disposal professional to ensure
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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